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Application Notes and Protocols for w-
Conotoxin GVIA

For Researchers, Scientists, and Drug Development Professionals

Introduction

w-Conotoxin GVIA is a 27-amino acid peptide neurotoxin originally isolated from the venom of
the marine cone snail, Conus geographus. It is a highly selective and potent blocker of N-type
(Cav2.2) voltage-gated calcium channels, which are crucial for neuronal signaling and
neurotransmitter release.[1][2] This property makes w-Conotoxin GVIA an invaluable tool in
neuroscience research for isolating and studying the function of N-type calcium channels and
their role in various physiological and pathological processes, including pain perception.[2][3]
These application notes provide detailed protocols for the use of w-Conotoxin GVIA in key
experimental paradigms.

Mechanism of Action
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w-Conotoxin GVIA exerts its inhibitory effect by binding to the external pore of the alB subunit
of the N-type voltage-gated calcium channel.[4] This binding physically occludes the channel,
preventing the influx of Ca2+ ions into the presynaptic terminal upon depolarization. The
reduction in intracellular calcium concentration directly inhibits the fusion of synaptic vesicles
with the presynaptic membrane, thereby blocking neurotransmitter release.[5][6] The binding of
w-Conotoxin GVIA is considered to be virtually irreversible under normal physiological
conditions, leading to a long-lasting blockade of N-type calcium channels.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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